Cas no 1207019-87-1 (2-{[5-(4-methylphenyl)-1-(2-methylpropyl)-1H-imidazol-2-yl]sulfanyl}acetamide)

• Product Name: 2-{[5-(4-methylphenyl)-1-(2-methylpropyl)-1H-imidazol-2-yl]sulfanyl}acetamide
• CAS No: 1207019-87-1
• MF: C₁₆H₂₁N₃OS
• MW: 303.4224421978
• CID: 5450950
• PubChem ID: 49671388
• Update Time: 2025-10-20

2-{[5-(4-methylphenyl)-1-(2-methylpropyl)-1H-imidazol-2-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS024476881
• 2-{[5-(4-methylphenyl)-1-(2-methylpropyl)-1H-imidazol-2-yl]sulfanyl}acetamide
• 2-[5-(4-methylphenyl)-1-(2-methylpropyl)imidazol-2-yl]sulfanylacetamide
• F2964-0526
• 2-((1-isobutyl-5-(p-tolyl)-1H-imidazol-2-yl)thio)acetamide
• 1207019-87-1
• 2-[[5-(4-Methylphenyl)-1-(2-methylpropyl)-1H-imidazol-2-yl]thio]acetamide

• Inchi： 1S/C16H21N3OS/c1-11(2)9-19-14(13-6-4-12(3)5-7-13)8-18-16(19)21-10-15(17)20/h4-8,11H,9-10H2,1-3H3,(H2,17,20)
• InChI Key： WMKSZJMUONIZPJ-UHFFFAOYSA-N
• SMILES： C(N)(=O)CSC1N(CC(C)C)C(C2=CC=C(C)C=C2)=CN=1

Computed Properties

• Exact Mass: 303.14053348g/mol
• Monoisotopic Mass: 303.14053348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 86.2Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 528.5±52.0 °C(Predicted)
• pka: 15.38±0.40(Predicted)

Additional information on 2-{[5-(4-methylphenyl)-1-(2-methylpropyl)-1H-imidazol-2-yl]sulfanyl}acetamide

Recent Advances in the Study of 2-{[5-(4-methylphenyl)-1-(2-methylpropyl)-1H-imidazol-2-yl]sulfanyl}acetamide (CAS: 1207019-87-1)

The compound 2-{[5-(4-methylphenyl)-1-(2-methylpropyl)-1H-imidazol-2-yl]sulfanyl}acetamide (CAS: 1207019-87-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential mechanisms of action. The information presented herein is based on a comprehensive review of recent peer-reviewed publications, patent filings, and industry reports.

Recent studies have focused on the synthesis and optimization of 2-{[5-(4-methylphenyl)-1-(2-methylpropyl)-1H-imidazol-2-yl]sulfanyl}acetamide, with particular emphasis on improving its yield and purity. Advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS), have been employed to characterize the compound and confirm its structural integrity. These efforts have laid a solid foundation for further pharmacological evaluations.

In vitro and in vivo studies have revealed that 2-{[5-(4-methylphenyl)-1-(2-methylpropyl)-1H-imidazol-2-yl]sulfanyl}acetamide exhibits promising biological activities, particularly in the context of inflammatory and autoimmune diseases. The compound has been shown to modulate key signaling pathways, such as the NF-κB and MAPK pathways, which are critical in the regulation of immune responses. These findings suggest that the compound may serve as a potential lead for the development of novel anti-inflammatory agents.

Further investigations into the pharmacokinetic properties of 2-{[5-(4-methylphenyl)-1-(2-methylpropyl)-1H-imidazol-2-yl]sulfanyl}acetamide have demonstrated favorable absorption and distribution profiles, with moderate plasma protein binding and good tissue penetration. However, challenges remain in optimizing its metabolic stability and minimizing potential off-target effects. Ongoing research is exploring structural modifications to enhance its drug-like properties.

The therapeutic potential of 2-{[5-(4-methylphenyl)-1-(2-methylpropyl)-1H-imidazol-2-yl]sulfanyl}acetamide extends beyond inflammation, with preliminary data indicating its efficacy in cancer models. The compound has been observed to induce apoptosis in certain cancer cell lines, possibly through the inhibition of specific kinases. These findings warrant further exploration in preclinical and clinical settings to assess its viability as an anticancer agent.

In conclusion, 2-{[5-(4-methylphenyl)-1-(2-methylpropyl)-1H-imidazol-2-yl]sulfanyl}acetamide represents a promising candidate for drug development, with demonstrated biological activities and a tractable synthetic route. Future research should focus on elucidating its precise mechanisms of action, optimizing its pharmacokinetic profile, and evaluating its safety and efficacy in relevant disease models. The continued exploration of this compound may yield valuable insights and novel therapeutic options for a range of medical conditions.